Cas no 2287344-74-3 (1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane
• CAS No: 2287344-74-3
• MF: C₁₄H₁₇Cl
• MW: 220.737783193588
• CID: 6207227
• PubChem ID: 137946077
• Update Time: 2025-06-13

1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 2287344-74-3
• 1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane
• EN300-6760727

• Inchi： 1S/C14H17Cl/c15-11-14-8-13(9-14,10-14)7-6-12-4-2-1-3-5-12/h1-5H,6-11H2
• InChI Key： DXDLPBUFNVAHLP-UHFFFAOYSA-N
• SMILES： ClCC12CC(CCC3C=CC=CC=3)(C1)C2

Computed Properties

• Exact Mass: 220.1018782g/mol
• Monoisotopic Mass: 220.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane

Introduction to 1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane (CAS No: 2287344-74-3)

1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane is a structurally intriguing compound belonging to the class of bicyclic alkanes, characterized by its unique framework of a seven-membered bicyclo[1.1.1]pentane core substituted with a chloromethyl group at the 1-position and a 2-phenylethyl group at the 3-position. This compound has garnered significant attention in the chemical and pharmaceutical research communities due to its potential applications in synthetic chemistry and as a building block for more complex molecules.

The molecular structure of 1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane (CAS No: 2287344-74-3) imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The presence of the chloromethyl moiety provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups, while the 2-phenylethyl group contributes to steric hindrance and electronic effects that can influence reaction outcomes. These features have made this compound a subject of interest in the development of novel synthetic methodologies.

In recent years, the field of medicinal chemistry has seen increasing exploration of bicyclic scaffolds due to their prevalence in biologically active compounds. The rigid three-dimensional structure of bicyclo[1.1.1]pentane derivatives often enhances binding affinity and metabolic stability, making them attractive candidates for drug discovery programs. Specifically, 1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane has been investigated as a potential precursor for designing small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its utility in constructing more complex architectures through transition-metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions within the bicyclic core, leading to the synthesis of highly functionalized derivatives with tailored properties. These advances highlight the compound's versatility as a synthetic intermediate and its potential role in developing next-generation therapeutics.

The chloromethyl group in 1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane also facilitates polymerization reactions, making it a candidate for exploring novel polymer architectures with applications in materials science and nanotechnology. By controlling reaction conditions, researchers have been able to generate polymers with specific morphologies and functionalities, which could find use in drug delivery systems or as components in advanced materials.

Recent studies have also demonstrated the compound's relevance in the development of chiral auxiliaries and ligands for asymmetric synthesis. The rigid bicyclic framework provides an excellent platform for designing molecules that can induce stereoselectivity in catalytic reactions, which is crucial for producing enantiomerically pure compounds used in pharmaceuticals and agrochemicals.

The 2-phenylethyl group introduces an aromatic ring system that can participate in π-stacking interactions or hydrogen bonding, influencing both the solubility and binding properties of derivatives derived from this scaffold. These interactions are particularly important in designing molecules that interact with biological targets such as proteins and enzymes, where structural complementarity is key to achieving high affinity.

From a synthetic perspective, 1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane represents an excellent example of how functionalized heterocyclic systems can be utilized to create diverse molecular libraries for high-throughput screening programs. Its unique structural features offer opportunities to discover new bioactive compounds with therapeutic potential across multiple disease areas.

The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate, allowing for multi-step derivatization without significant degradation or byproduct formation. This reliability has made it a preferred choice for researchers seeking efficient routes to complex molecules.

In conclusion, 1-(Chloromethyl)-3-(2-phenylethyl)bicyclo[1.1.1]pentane (CAS No: 2287344-74-3) is a multifaceted compound with significant potential in synthetic chemistry and drug discovery applications. Its unique structural features, reactivity patterns, and versatility make it an indispensable tool for researchers aiming to develop innovative chemical solutions across academia and industry.